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Compound of Interest

Compound Name: Boc-ala-ala-pna

Cat. No.: B1277752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for N-α-t-Boc-L-

alanyl-L-alanine p-nitroanilide (Boc-ala-ala-pna), a chromogenic substrate widely used in

biochemical assays for the detection of serine protease activity. This document is intended for

laboratory personnel and drug development professionals who handle this compound.

Chemical and Physical Properties
Boc-ala-ala-pna is a synthetic dipeptide derivative. The t-butyloxycarbonyl (Boc) protecting

group on the N-terminus increases its stability, while the p-nitroanilide (pNA) group at the C-

terminus allows for colorimetric detection of enzymatic cleavage. The release of the yellow p-

nitroaniline molecule upon hydrolysis can be monitored spectrophotometrically.

Table 1: Physicochemical Properties of Boc-ala-ala-pna and Related Compounds
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Property Boc-ala-ala-pna
Boc-Ala-OH (for
comparison)

CAS Number 50439-35-5[1] 15761-38-3

Molecular Formula C₁₇H₂₄N₄O₆[1] C₈H₁₅NO₄

Molecular Weight 380.4 g/mol [1] 189.21 g/mol

Appearance White to off-white powder White to off-white powder

Solubility Soluble in DMSO Not specified

Melting Point Data not available 79-83 °C

Optical Rotation Data not available
[α]20/D −25±1°, c = 2% in

acetic acid

Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for Boc-ala-ala-pna is not readily

available, a comprehensive safety profile can be constructed by considering its structural

components and general practices for handling peptide reagents. The primary hazard is

associated with the p-nitroaniline (pNA) moiety, which is classified as a toxic and hazardous

substance.

2.1. Hazard Identification

Acute Toxicity: The p-nitroaniline component is toxic if swallowed, inhaled, or absorbed

through the skin.

Health Hazards: May cause eye irritation and methemoglobinemia, which impairs the blood's

ability to transport oxygen.

Chronic Exposure: Prolonged or repeated exposure may lead to liver damage.

2.2. Recommended Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory.
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Hand Protection: Wear nitrile or other chemically resistant gloves.

Skin and Body Protection: A lab coat and closed-toe shoes are required.

2.3. Safe Handling Procedures

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid inhalation of dust.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

2.4. Storage and Disposal

Storage: Store in a tightly sealed container in a cool, dry place, typically at -20°C for long-

term stability.

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous materials.

Experimental Protocols
Boc-ala-ala-pna is a well-established substrate for serine proteases, particularly elastase. The

following is a generalized protocol for a colorimetric elastase activity assay.

3.1. Materials

Boc-ala-ala-pna

Dimethyl sulfoxide (DMSO)

Tris-HCl buffer (e.g., 0.1 M, pH 8.0)

Elastase enzyme solution
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Microplate reader or spectrophotometer

3.2. Preparation of Reagents

Substrate Stock Solution: Prepare a stock solution of Boc-ala-ala-pna in DMSO (e.g., 10

mM). Store at -20°C.

Working Substrate Solution: Dilute the stock solution in Tris-HCl buffer to the desired final

concentration (e.g., 1 mM).

Enzyme Solution: Prepare a fresh solution of elastase in Tris-HCl buffer at the desired

concentration.

3.3. Assay Procedure

Add the working substrate solution to the wells of a 96-well microplate.

Initiate the reaction by adding the elastase solution to each well.

Immediately place the microplate in a plate reader pre-set to the appropriate temperature

(e.g., 37°C).

Monitor the increase in absorbance at 405 nm over time. The rate of p-nitroaniline release is

proportional to the enzyme activity.

Table 2: Example Reagent Volumes for a 96-Well Plate Assay

Reagent Volume per Well Final Concentration

Tris-HCl Buffer (0.1 M, pH 8.0) 180 µL 0.1 M

Boc-ala-ala-pna (1 mM) 10 µL 50 µM

Elastase Solution 10 µL Variable

Total Volume 200 µL

Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1277752?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4.1. Experimental Workflow for Elastase Activity Assay

The following diagram illustrates the key steps in performing a colorimetric elastase activity

assay using Boc-ala-ala-pna.
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Caption: Workflow for a typical elastase colorimetric assay.
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Disclaimer: This guide is intended for informational purposes only and does not replace a

formal risk assessment. Always consult the most current safety data sheets and follow all

applicable laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1277752?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/FB110708/50439-35-5-boc-ala-ala-pna
https://www.benchchem.com/product/b1277752#safety-and-handling-guidelines-for-boc-ala-ala-pna
https://www.benchchem.com/product/b1277752#safety-and-handling-guidelines-for-boc-ala-ala-pna
https://www.benchchem.com/product/b1277752#safety-and-handling-guidelines-for-boc-ala-ala-pna
https://www.benchchem.com/product/b1277752#safety-and-handling-guidelines-for-boc-ala-ala-pna
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1277752?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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